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Compound of Interest

Compound Name: Cyanine5 alkyne

Cat. No.: B606867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanine5 (Cy5) alkyne is a fluorescent dye containing a terminal alkyne group, making it an

ideal tool for bioorthogonal labeling through "click chemistry".[1][2] This far-red fluorescent

probe offers excellent photostability and brightness, with an excitation maximum well-suited for

common laser lines (633 nm or 647 nm).[3][4] Its fluorescence is stable across a wide pH range

(pH 4 to 10).[3] Cy5 alkyne reacts specifically with azide-functionalized molecules in a

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form a stable triazole

linkage. This high specificity and reliability make it a powerful tool for labeling a wide array of

biomolecules, including proteins, nucleic acids, and glycans, in complex biological systems with

minimal background.

These application notes provide detailed protocols for utilizing Cy5 alkyne in click chemistry

labeling, from the initial reaction setup to the purification and characterization of the final

labeled product.

Key Properties of Cyanine5 Alkyne
A summary of the key optical and physical properties of Cyanine5 alkyne is provided below for

easy reference.
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Property Value Reference

Excitation Maximum (λex) ~649 nm

Emission Maximum (λem) ~671 nm

Extinction Coefficient ~250,000 cm⁻¹M⁻¹

Recommended Laser Line 633 nm or 647 nm

Solubility Water, DMSO, DMF

Storage Conditions -20°C, desiccated, in the dark

Experimental Workflow for Click Chemistry Labeling
The general workflow for labeling an azide-modified biomolecule with Cyanine5 alkyne
involves several key steps, from preparation of the reactants to the final analysis of the labeled

conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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